Cas no 78300-38-6 ((3-Bromopropyl)cyclopropane)

• Product Name: (3-Bromopropyl)cyclopropane
• CAS No: 78300-38-6
• MF: C₆H₁₁Br
• MW: 163.055541276932
• CID: 4658996
• Update Time: 2025-05-23

(3-Bromopropyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (3-bromopropyl)cyclopropane
• 3-bromopropylcyclopropane
• 1-bromo-3-cyclopropylpropane
• (3-Bromopropyl)cyclopropane

• Inchi： 1S/C6H11Br/c7-5-1-2-6-3-4-6/h6H,1-5H2
• InChI Key： BMONZYQFNWMIRK-UHFFFAOYSA-N
• SMILES： BrCCCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 48.1
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Additional information on (3-Bromopropyl)cyclopropane

Comprehensive Overview of (3-Bromopropyl)cyclopropane (CAS No. 78300-38-6): Properties, Applications, and Industry Insights

(3-Bromopropyl)cyclopropane (CAS No. 78300-38-6) is a specialized organic compound featuring a cyclopropane ring linked to a bromopropyl chain. This structure grants it unique reactivity, making it valuable in synthetic chemistry, pharmaceuticals, and material science. The compound's molecular formula (C₆H₁₁Br) and molecular weight (163.06 g/mol) are critical for stoichiometric calculations in research. Its boiling point, solubility, and stability under various conditions are frequently studied, aligning with trends in green chemistry and sustainable synthesis.

In recent years, the demand for cyclopropane derivatives like (3-Bromopropyl)cyclopropane has surged due to their role in drug discovery and agrochemical development. Researchers highlight its utility as a building block for bioactive molecules, particularly in modifying pharmacokinetic properties. Searches for "how to synthesize (3-Bromopropyl)cyclopropane" or "applications of brominated cyclopropanes" reflect growing interest in its synthetic pathways and industrial potential.

The compound's mechanism of action in cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, is a hot topic in organometallic chemistry. Its bromine atom serves as a leaving group, enabling carbon-carbon bond formation—a key step in creating complex heterocycles and polymers. Discussions on platforms like ResearchGate often focus on optimizing its use in catalyzed reactions to reduce byproducts.

From an SEO perspective, terms like "buy (3-Bromopropyl)cyclopropane," "CAS 78300-38-6 supplier," and "safety data sheet for bromopropyl cyclopropane" rank highly, indicating commercial and safety concerns. Analytical techniques such as GC-MS, NMR, and HPLC are essential for quality control, with peer-reviewed journals emphasizing purity thresholds (>98%) for research-grade material.

Emerging trends link (3-Bromopropyl)cyclopropane to advanced material engineering, including liquid crystals and self-assembling monolayers. Its compatibility with nanotechnology applications, such as molecular imprinting, is under exploration. Environmental considerations also drive queries like "biodegradability of brominated compounds," prompting studies on eco-friendly alternatives or degradation pathways.

In summary, (3-Bromopropyl)cyclopropane (CAS No. 78300-38-6) bridges fundamental research and industrial innovation. Its versatility in organic synthesis, coupled with expanding applications in life sciences and materials, ensures its relevance. Future directions may focus on scalable production methods and toxicity profiling to meet regulatory and market demands.